Cas no 61291-21-2 (5-methyl-1,3-thiazole-2-carboxylic acid)

• Product Name: 5-methyl-1,3-thiazole-2-carboxylic acid
• CAS No: 61291-21-2
• MF: C₅H₅NO₂S
• MW: 143.163699865341
• MDL: MFCD08060736
• CID: 57663
• PubChem ID: 21877349
• Update Time: 2025-05-25

5-methyl-1,3-thiazole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Methylthiazole-2-carboxylic acid
• 5-Methyl-1,3-thiazole-2-carboxylic acid
• 5-METHYL-THIAZOLE-2-CARBOXYLIC ACID
• Sodium 5-methyl-1,3-thiazole-2-carboxylate
• 5-methyl-2-thiazolecarboxylic acid
• 2-Thiazolecarboxylic acid, 5-methyl-
• PubChem23003
• KSC352M3T
• UYDGNRLMYZMDOG-UHFFFAOYSA-N
• 2-Carboxy-5-methyl-1,3-thiazole
• 5-methyl-thiazole-2 carboxylic acid
• WT1940
• SBB053120
• HT1075
• 2-Thiazolecarboxylicacid, 5-methyl-
• AB43204
• MFCD08060736
• AM20100492
• SCHEMBL109422
• AC-982
• A833147
• CS-0030600
• BL001513
• J-517834
• SY023408
• 5-methyl-thiazole-2-carboxylic acid, AldrichCPR
• FT-0650000
• 61291-21-2
• AKOS006240517
• DTXSID10619268
• CHEMBL4559540
• PS-4426
• DB-031413
• 5-methyl-1,3-thiazole-2-carboxylic acid

• MDL： MFCD08060736
• Inchi： 1S/C5H5NO2S/c1-3-2-6-4(9-3)5(7)8/h2H,1H3,(H,7,8)
• InChI Key： UYDGNRLMYZMDOG-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=NC=C1C

Computed Properties

• Exact Mass: 143.00400
• Monoisotopic Mass: 143.004
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.4
• XLogP3: 1.2

Experimental Properties

• Color/Form: No data available
• Density: 1.418
• Melting Point: No data available
• Boiling Point: 317°C at 760 mmHg
• Flash Point: 145.598°C
• Refractive Index: 1.599
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 78.43000
• LogP: 1.14970

5-methyl-1,3-thiazole-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,Store in freezer, under -20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on 5-methyl-1,3-thiazole-2-carboxylic acid

Recent Advances in the Research of 5-methyl-1,3-thiazole-2-carboxylic acid (CAS: 61291-21-2)

5-methyl-1,3-thiazole-2-carboxylic acid (CAS: 61291-21-2) is a heterocyclic compound with significant potential in pharmaceutical and agrochemical applications. Recent studies have highlighted its role as a versatile building block in the synthesis of bioactive molecules, particularly in the development of novel antimicrobial and anti-inflammatory agents. This research briefing aims to summarize the latest findings related to this compound, focusing on its chemical properties, synthetic routes, and biological activities.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of 5-methyl-1,3-thiazole-2-carboxylic acid as a key intermediate in the synthesis of thiazole-based inhibitors targeting bacterial efflux pumps. The study demonstrated that derivatives of this compound exhibited potent activity against multidrug-resistant strains of Staphylococcus aureus, with minimal cytotoxicity to human cells. The findings suggest a promising avenue for addressing antibiotic resistance, a critical challenge in modern medicine.

Another significant development was reported in Bioorganic & Medicinal Chemistry Letters, where 5-methyl-1,3-thiazole-2-carboxylic acid was utilized to develop novel COX-2 inhibitors. The research team employed computational modeling and structure-activity relationship (SAR) studies to optimize the compound's anti-inflammatory properties. The resulting derivatives showed selective inhibition of COX-2 over COX-1, reducing the risk of gastrointestinal side effects commonly associated with nonsteroidal anti-inflammatory drugs (NSAIDs).

From a synthetic chemistry perspective, recent advancements have focused on improving the efficiency and scalability of 5-methyl-1,3-thiazole-2-carboxylic acid production. A 2024 study in Organic Process Research & Development introduced a green chemistry approach using catalytic amidation and cyclization, achieving a 92% yield with reduced environmental impact. This method addresses previous limitations in large-scale synthesis, making the compound more accessible for industrial applications.

The compound's potential extends beyond human medicine. In agricultural research, 5-methyl-1,3-thiazole-2-carboxylic acid derivatives have shown efficacy as fungicides against crop pathogens. Field trials conducted in 2023 demonstrated that these compounds could protect wheat crops from Fusarium head blight with higher specificity and lower toxicity than conventional fungicides. This application aligns with the growing demand for sustainable agrochemicals.

Ongoing research is investigating the compound's role in cancer therapeutics. Preliminary in vitro studies suggest that certain 5-methyl-1,3-thiazole-2-carboxylic acid derivatives may inhibit protein kinases involved in tumor proliferation. While these findings are promising, further in vivo studies are needed to validate the anticancer potential and assess pharmacokinetic properties.

In conclusion, 5-methyl-1,3-thiazole-2-carboxylic acid (CAS: 61291-21-2) continues to emerge as a valuable scaffold in medicinal chemistry and beyond. The recent studies highlighted in this briefing demonstrate its versatility across multiple therapeutic areas and its potential to address pressing challenges in drug resistance and sustainable agriculture. Future research directions may focus on expanding its application scope through innovative derivatization strategies and exploring combination therapies.